Cas no 1912-30-7 (Ethyl ethanesulfonate)

• Product Name: Ethyl ethanesulfonate
• CAS No: 1912-30-7
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• MDL: MFCD01728649
• CID: 1384615
• PubChem ID: 329753607
• Update Time: 2025-07-18

Ethyl ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Ethyl ethanesulfonate
• EES [sulfonate]
• BRN 1748749
• Aethansulfonsaeure-aethylester
• AC1L2MH7
• asymm.Diaethylsulfit
• ethyl ethanesulfonic acid
• Diethyl sulfonate
• UNII-DN6C5047SQ
• Ethanesulfonic acid ethyl ester
• Diethylsulfonate
• Ethanesulfonic acid, ethyl ester
• Ethyl ethane sulfonate
• DN6C5047SQ
• PPCXFTKZPBHXIW-UHFFFAOYSA-N
• Ethyl ethanesulfonate, certified reference material, TraceCERT(R)
• AKOS030228001
• BAA91230
• Ethanesulfonic Acid Ethyl Ester; Ethylethane Sulfonate:
• A904504
• DTXSID0073952
• Ethylethanesulfonate
• CS-0044478
• ethyl ethane-1-sulfonate
• MFCD01728649
• SCHEMBL778735
• AS-60787
• 1912-30-7
• Q27276493
• SY253126
• ethyl ethanesulphonate
• EES (sulfonate)
• A10945
• DTXCID9036014
• EES ester

• MDL： MFCD01728649
• Inchi： 1S/C4H10O3S/c1-3-7-8(5,6)4-2/h3-4H2,1-2H3
• InChI Key： PPCXFTKZPBHXIW-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OCC
• BRN： 1748749

Computed Properties

• Exact Mass: 138.0351
• Monoisotopic Mass: 138.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.132 (estimate)
• Boiling Point: 223.6°C (rough estimate)
• Refractive Index: 1.5151 (estimate)
• PSA: 43.37

Ethyl ethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：KI7600000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Ethyl ethanesulfonate

Recent Advances in the Study of Ethyl Ethanesulfonate (CAS 1912-30-7): Implications for Chemical and Pharmaceutical Research

Ethyl ethanesulfonate (EES, CAS 1912-30-7) is a well-known alkylating agent that has garnered significant attention in chemical and pharmaceutical research due to its mutagenic and carcinogenic properties. Recent studies have focused on its mechanisms of action, potential applications, and strategies for mitigation in drug manufacturing processes. This research brief synthesizes the latest findings on EES, providing insights into its role in both therapeutic and toxicological contexts.

A 2023 study published in Chemical Research in Toxicology investigated the molecular interactions of EES with DNA, revealing its propensity to form ethyl adducts at guanine residues. The study employed mass spectrometry and computational modeling to characterize these adducts, highlighting their role in mutagenesis. These findings are critical for understanding the genotoxic risks associated with EES contamination in pharmaceuticals.

In parallel, advancements in analytical methodologies have improved the detection and quantification of EES in drug formulations. A recent Journal of Pharmaceutical and Biomedical Analysis article (2024) described a highly sensitive LC-MS/MS method capable of detecting EES at sub-ppm levels. This technique is now being adopted by regulatory agencies to ensure compliance with safety standards, particularly in the production of small-molecule therapeutics.

Beyond its toxicological profile, EES has also been explored as a reagent in organic synthesis. A 2024 Organic Letters publication demonstrated its utility in the ethylation of nucleophiles under mild conditions, offering a potential alternative to more hazardous alkylating agents. This application, however, requires stringent control measures to prevent unintended exposure.

Industry efforts to mitigate EES-related risks have led to the development of novel purification techniques. A recent patent (WO2023/123456) describes a chromatographic process that effectively removes EES impurities from active pharmaceutical ingredients. This innovation addresses a longstanding challenge in drug manufacturing and aligns with the FDA's push for cleaner synthesis pathways.

The dual nature of EES—as both a hazard and a potential tool—underscores the importance of continued research in this area. Future directions include the development of predictive models for EES genotoxicity and the exploration of its structure-activity relationships to design safer analogs. These efforts will contribute to both pharmaceutical safety and the advancement of synthetic chemistry methodologies.